Cas no 2929-96-6 (2,2'-thiodi-p-cresol)

• Product Name: 2,2'-thiodi-p-cresol
• CAS No: 2929-96-6
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 915460
• PubChem ID: 520428
• Update Time: 2025-04-19

2,2'-thiodi-p-cresol Chemical and Physical Properties

Names and Identifiers

• 2,2'-thiodi-p-cresol
• 2,2'-Thiobis(4-Methylphenol)
• H2tbp
• 2,2'-Bis(p-cresol) sulfide
• 2,2'-Thiobis[p-cresol]
• CHEMBL1336664
• CHNWLKJYOVQXOG-UHFFFAOYSA-N
• 2,2-Thiobis(4-methylphenol)
• SMR000074516
• MLS000099669
• SCHEMBL5493620
• Bis(2-hydroxy-5-methylphenyl)sulfide
• 2929-96-6
• AKOS024279990
• HMS2305C07

• Inchi： 1S/C14H14O2S/c1-9-3-5-11(15)13(7-9)17-14-8-10(2)4-6-12(14)16/h3-8,15-16H,1-2H3
• InChI Key： CHNWLKJYOVQXOG-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(C)=C1)O)C1=C(C=CC(C)=C1)O

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143 ºC
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 40.46